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Compound of Interest

Compound Name: Psma617-tcmc tfa

Cat. No.: B1193556

Introduction

Prostate-Specific Membrane Antigen (PSMA) is a well-established biomarker and therapeutic
target for prostate cancer. PSMA-617 is a high-affinity ligand that binds to PSMA and can be
labeled with radionuclides for both imaging and therapy of prostate cancer.[1] Accurate
determination of the binding affinity of PSMA-617 to PSMA-expressing cells is crucial for the
preclinical evaluation of its therapeutic potential and for quality control in drug development.
This application note provides a detailed protocol for a competitive radioligand binding assay to
determine the half-maximal inhibitory concentration (IC50) of PSMA-617.

Principle

This protocol describes a competitive binding assay where unlabeled PSMA-617 competes
with a constant concentration of radiolabeled PSMA-617 (e.g., [*”’Lu]Lu-PSMA-617) for binding
to PSMA expressed on the surface of cultured cells. The amount of radioligand bound to the
cells is measured at various concentrations of unlabeled PSMA-617. The IC50 value, which is
the concentration of unlabeled PSMA-617 that displaces 50% of the specifically bound
radioligand, is then determined by non-linear regression analysis. This value is a measure of
the binding affinity of PSMA-617.

Quantitative Data Summary

The binding affinity of PSMA-617 has been determined in various PSMA-expressing prostate
cancer cell lines. The following table summarizes representative IC50 and Kd values reported
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in the literature.

Cell Line Ligand Parameter Value (nM) Reference
LNCaP PSMA-617 IC50 ~5-6.9+22 [2]
C4-2 PSMA-617 IC50 49+0.9 2]
PC-3 PIP PSMA-617 IC50 ~71+8 [2]
LNCaP FPLULU-PSMA-— 4.358 + 0.664 3]
617
LNCaP PSMA-617 Ki 2.34+294 [4]
PC-3 PIP nat] y-PSMA-617 IC50 61 [5]

Note: IC50 values can vary depending on the experimental conditions, including the
concentration of the radioligand used. The Ki (inhibition constant) is calculated from the IC50
and the Kd (dissociation constant) of the radioligand.[6]

Experimental Protocol: Competitive Radioligand
Binding Assay

This protocol is adapted from methodologies described for PSMA-617 binding assays.[2][7]
Materials and Reagents

o PSMA-expressing cells (e.g., LNCaP, PC-3 PIP)[2][7]

e Cell culture medium (e.g., RPMI-1640 with 10% FBS)

» Phosphate-Buffered Saline (PBS), pH 7.4

¢ Binding Buffer (e.g., 50 mM Tris, 5 mM MgClz, 0.1 mM EDTA, pH 7.4)[6]

e Unlabeled PSMA-617

» Radiolabeled PSMA-617 (e.g., [*"’Lu]Lu-PSMA-617)
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o 2-mercaptoethanol (to prevent oxidation of the radioligand, optional)
e Bovine Serum Albumin (BSA)

o Multi-well plates (e.g., 24-well or 96-well)[6][8]

e Gamma counter or scintillation counter

o Cell scraper or trypsin-EDTA

e Microcentrifuge

Procedure

e Cell Culture:

o Culture PSMA-expressing cells (e.g., LNCaP) in appropriate cell culture medium until they
reach near confluence.

o Seed the cells into 24-well or 96-well plates at a density of approximately 1 x 10> cells per
well and allow them to adhere overnight.[8]

» Preparation of Reagents:

o Prepare a stock solution of unlabeled PSMA-617 in a suitable solvent (e.g., DMSO) and
then serially dilute it in binding buffer to obtain a range of concentrations (e.g., 10712 to
10— M).

o Prepare a working solution of radiolabeled PSMA-617 in binding buffer at a concentration
at or below its Kd value (if known, typically 1-5 nM).[9]

e Binding Assay:
o Wash the cells twice with ice-cold PBS.[6]
o Add 200 pL of binding buffer to each well.

o For total binding, add 25 pL of binding buffer.
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o For non-specific binding, add 25 pL of a high concentration of unlabeled PSMA-617 (e.qg.,
10 pMm).

o For the competition curve, add 25 pL of the serially diluted unlabeled PSMA-617 to the
respective wells.

o Add 25 pL of the radiolabeled PSMA-617 working solution to all wells. The final volume in
each well should be 250 pL.[6]

o Incubate the plates for 60-90 minutes at 37°C (or 4°C to minimize internalization) with
gentle agitation.[6]

e Termination and Washing:

o Terminate the binding reaction by aspirating the incubation medium.

o Wash the cells three times with ice-cold PBS to remove unbound radioligand.[6]
e Cell Lysis and Counting:

o Lyse the cells by adding a suitable lysis buffer (e.g., 1 M NaOH) to each well and
incubating for a few minutes.

o Transfer the cell lysates to counting tubes.

o Measure the radioactivity in each tube using a gamma counter.
Data Analysis
e Calculate Specific Binding:

o Specific Binding = Total Binding - Non-specific Binding.
o Generate Competition Curve:

o Plot the percentage of specific binding against the logarithm of the unlabeled PSMA-617
concentration.
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o Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) in a suitable
software (e.g., GraphPad Prism) to determine the IC50 value.

o Calculate Ki (optional):

o The inhibition constant (Ki) can be calculated from the IC50 value using the Cheng-Prusoff
equation: Ki = IC50 / (1 + [L}J/Kd), where [L] is the concentration of the radioligand and Kd
is its dissociation constant.[6]

Experimental Workflow Diagram
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Competitive Binding Assay Workflow for PSMA-617

Preparation

Culture PSMA-expressing cells

Prepare serial dilutions of unlabeled PSMA-617 and radioligand solution

Incubate cells with radioligand and varying concentrations of unlabeled PSMA-617

Wash cells to remove unbound ligand

Analysis

Lyse cells
(Measure radioactivity)

(Calculate specific binding and determine ICS(D
- /
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Caption: Workflow for the competitive cell binding affinity assay of PSMA-617.
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PSMA Internalization Pathway

Upon binding of PSMA-617 to the extracellular domain of PSMA, the ligand-receptor complex
Is internalized by the cell. This process is crucial for the therapeutic efficacy of radiolabeled
PSMA-617, as it delivers the radioactive payload directly into the tumor cell.
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Caption: Simplified diagram of PSMA-617 binding and internalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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